3-({2-[(2-Amino-6-methylpyrimidin-4-YL)ethynyl]benzyl}amino)-1,3-oxazol-2(3H)-one

• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol
• IUPAC Name: 3-[[2-[2-(2-amino-6-methylpyrimidin-4-yl)ethynyl]phenyl]methylamino]-1,3-oxazol-2-one
• InChI: InChI=1S/C17H15N5O2/c1-12-10-15(21-16(18)20-12)7-6-13-4-2-3-5-14(13)11-19-22-8-9-24-17(22)23/h2-5,8-10,19H,11H2,1H3,(H2,18,20,21)
• InChI Key: ZUJWSOPIDUWELP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)C#CC2=CC=CC=C2CNN3C=COC3=O

Description

This compound is characterized by its complex structure, which includes an oxazole ring, a benzyl group, and an aminopyrimidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({2-[(2-AMINO-6-METHYLPYRIMIDIN-4-YL)ETHYNYL]BENZYL}AMINO)-1,3-OXAZOL-2(3H)-ONE typically involves multiple steps, starting with the preparation of the aminopyrimidine derivative. The key steps include:

Formation of the Aminopyrimidine Derivative: This involves the reaction of 2-amino-6-methylpyrimidine with appropriate reagents to introduce the ethynyl group.

Benzylation: The aminopyrimidine derivative is then reacted with a benzyl halide to form the benzylated intermediate.

Oxazole Ring Formation: The final step involves the cyclization of the benzylated intermediate with appropriate reagents to form the oxazole ring, resulting in the target compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-({2-[(2-AMINO-6-METHYLPYRIMIDIN-4-YL)ETHYNYL]BENZYL}AMINO)-1,3-OXAZOL-2(3H)-ONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Various nucleophiles and electrophiles can be used for substitution reactions, depending on the desired product.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives with additional oxygen-containing functional groups, while reduction may result in the formation of reduced derivatives with modified functional groups.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has been investigated for its potential biological activities, including its interaction with specific proteins and enzymes.

Medicine: The compound is being explored for its potential therapeutic applications, particularly in the treatment of diseases involving specific molecular targets.

Industry: It may have applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-({2-[(2-AMINO-6-METHYLPYRIMIDIN-4-YL)ETHYNYL]BENZYL}AMINO)-1,3-OXAZOL-2(3H)-ONE involves its interaction with specific molecular targets, such as heat shock protein HSP 90-alpha . This interaction can modulate the activity of the protein, leading to various biological effects. The compound may also affect other molecular pathways, depending on its specific structure and functional groups.

Comparison with Similar Compounds

Similar Compounds

2-AMINO-6-METHYLPYRIMIDIN-4-YL)ETHYNYL]BENZYL}AMINO)-1,3-OXAZOL-2(3H)-ONE: A similar compound with slight structural variations.

N-[(2-AMINO-6-METHYLPYRIMIDIN-4-YL)METHYL]-3-{[(E)-(2-OXODIHYDROFURAN-3(2H)-YLIDENE)METHYL]AMINO}BENZENESULFONAMIDE: Another compound with a similar aminopyrimidine moiety.

Uniqueness

3-({2-[(2-AMINO-6-METHYLPYRIMIDIN-4-YL)ETHYNYL]BENZYL}AMINO)-1,3-OXAZOL-2(3H)-ONE is unique due to its specific combination of functional groups and its ability to interact with specific molecular targets. This makes it a valuable compound for scientific research and potential therapeutic applications.